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Compound of Interest

Compound Name:
3,4-Dichloro-2-

fluorobenzodifluoride

Cat. No.: B1410155 Get Quote

An In-depth Technical Guide to 3,4-
Dichlorobenzotrifluoride
An important note on chemical nomenclature: The compound "3,4-Dichloro-2-
fluorobenzodifluoride" as named in the query is not a standard or recognized chemical name

and its commercial availability could not be verified. Based on the provided naming convention,

this guide will focus on the closely related and commercially significant compound, 3,4-

Dichlorobenzotrifluoride (CAS Number: 328-84-7). This chemical is also known by its IUPAC

name, 1,2-Dichloro-4-(trifluoromethyl)benzene.[1][2] It is a versatile intermediate in the

synthesis of various organic compounds, including pharmaceuticals and agrochemicals.[3][4]

Physicochemical Properties
3,4-Dichlorobenzotrifluoride is a colorless liquid with an aromatic odor.[1] It is insoluble in water

but soluble in organic solvents such as ethanol, acetone, and dichloromethane.[1][4] The

trifluoromethyl group, combined with the dichlorination of the benzene ring, imparts unique

properties to the molecule, influencing its reactivity and physical characteristics.[4]
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Property Value Reference

Molecular Formula C7H3Cl2F3 [1][3]

Molecular Weight 215.00 g/mol [1][3]

CAS Number 328-84-7 [1][3]

Appearance Colorless liquid [1][3]

Boiling Point 173-174 °C [1][3]

Melting Point -13 to -12 °C [1][3]

Density 1.478 g/mL at 25 °C

Refractive Index n20/D 1.475

Vapor Pressure 1.6 mmHg (20 °C)

Flash Point 65 °C [1]

Commercial Availability
3,4-Dichlorobenzotrifluoride is readily available from several chemical suppliers. The typical

purity offered is around 97-98%.

Supplier Purity Quantity

Sigma-Aldrich 97% 100 g

Chem-Impex ≥ 98% (GC) Inquire for quantities

Matrix Fine Chemicals Inquire Inquire for quantities

Experimental Protocols
Synthesis of 3,4-Dichlorobenzotrifluoride

A common method for the synthesis of 3,4-Dichlorobenzotrifluoride involves the chlorination of

4-chlorobenzotrifluoride.[1] An alternative patented method utilizes 3,4-dichlorotoluene as a

starting material, which undergoes a two-step process of chlorination and fluorination.[5]
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Step 1: Chlorination of 3,4-Dichlorotoluene

Reactants: 3,4-Dichlorotoluene and chlorine gas.

Catalyst: A suitable catalyst for chlorination is used.

Procedure: 3,4-Dichlorotoluene is reacted with chlorine gas in the presence of a catalyst to

yield 3,4-dichlorobenzotrichloride.[1]

Step 2: Fluorination of 3,4-Dichlorobenzotrichloride

Reactants: 3,4-Dichlorobenzotrichloride and anhydrous hydrogen fluoride.

Procedure: The 3,4-dichlorobenzotrichloride obtained from the first step is then reacted with

anhydrous hydrogen fluoride. This halogen exchange reaction replaces the chlorine atoms

on the trichloromethyl group with fluorine atoms, producing the crude 3,4-

Dichlorobenzotrifluoride.[1]

Purification: The crude product is then purified through distillation, neutralization, and

filtration to obtain the final product.[5]

This process is advantageous as it avoids the formation of the 2,4-dichloro isomer, leading to a

higher yield of the desired 3,4-Dichlorobenzotrifluoride.[5]

Applications in Research and Development
3,4-Dichlorobenzotrifluoride serves as a key building block in the synthesis of more complex

molecules. Its applications include:

Agrochemicals: It is used as an intermediate in the production of herbicides. For example, it

has been used in the preparation of the potential diphenyl ether herbicide, 2-chloro-4-

trifluoromethylphenyl 4-nitrophenylether.

Pharmaceuticals: The trifluoromethyl group is a common motif in many pharmaceutical

compounds, and 3,4-Dichlorobenzotrifluoride can be a starting material for their synthesis.

Specialty Chemicals: It is also used in the formulation of specialty chemicals, coatings, and

adhesives due to its solvent properties and thermal stability.[3]
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Visualizations

3,4-Dichlorotoluene Chlorination
(Cl2, catalyst)

Step 1 3,4-Dichlorobenzotrichloride Fluorination
(Anhydrous HF)

Step 2 Crude 3,4-Dichlorobenzotrifluoride Purification
(Distillation, Neutralization, Filtration)

Step 3 3,4-Dichlorobenzotrifluoride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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